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Compound of Interest

Compound Name: 3-(dipropylamino)propan-1-ol

CAS No.: 34003-67-3

Cat. No.: B1266483

Get Quote

3-(dipropylamino)propan-1-ol, registered under CAS number 34003-67-3, is a compelling

organic compound for professionals in synthetic chemistry and drug development.[1]

Structurally, it is an amino alcohol featuring a tertiary amine and a primary alcohol functional

group separated by a propyl chain. This bifunctional nature is the cornerstone of its utility,

offering two distinct reactive sites for sequential or orthogonal chemical modifications. As a

derivative of propanolamine, it serves as a versatile intermediate, enabling the construction of

more complex molecular architectures. This guide provides a comprehensive technical

overview, from its fundamental properties and synthesis to its characterization, applications,

and safe handling protocols, designed for the practicing researcher and development scientist.

Physicochemical and Structural Properties
The identity and behavior of 3-(dipropylamino)propan-1-ol are defined by its core chemical

properties. A summary of its key identifiers and computed properties is presented below,

providing a foundational dataset for experimental design.[1]
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Property Value Source

CAS Number 34003-67-3 PubChem[1]

Molecular Formula C₉H₂₁NO PubChem[1]

Molecular Weight 159.27 g/mol PubChem[1]

IUPAC Name 3-(dipropylamino)propan-1-ol PubChem[1]

SMILES CCCN(CCC)CCCO PubChem[1]

Hydrogen Bond Donors 1 PubChem[1]

Hydrogen Bond Acceptors 2 PubChem[1]

XLogP3 1.7 PubChem[1]

Synthesis and Purification: A Practical Workflow
The synthesis of 3-(dipropylamino)propan-1-ol is most commonly achieved via the

nucleophilic substitution of a 3-halopropanol with dipropylamine. This approach is efficient and

leverages readily available starting materials. The tertiary amine product is typically purified by

vacuum distillation.

Diagram: General Synthesis Workflow
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Figure 1: Synthesis and Purification Workflow
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Caption: A generalized workflow for the synthesis of 3-(dipropylamino)propan-1-ol.
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Experimental Protocol: Synthesis via Nucleophilic
Substitution
This protocol describes a representative procedure. Researchers should perform their own risk

assessment and optimization.

Reaction Setup: To a round-bottom flask equipped with a reflux condenser and magnetic

stirrer, add dipropylamine (1.2 equivalents), 3-chloro-1-propanol (1.0 equivalent), and

anhydrous potassium carbonate (1.5 equivalents). Add acetonitrile as the solvent to achieve

a starting material concentration of approximately 1 M.

Causality: Potassium carbonate acts as a base to neutralize the HCl byproduct, driving the

reaction to completion. Acetonitrile is a suitable polar aprotic solvent for this type of

substitution reaction. Using a slight excess of the amine can also help drive the reaction

and act as a base.

Reaction Execution: Heat the mixture to reflux (approximately 82°C) and maintain for 12-24

hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas

Chromatography-Mass Spectrometry (GC-MS) until the 3-chloro-1-propanol is consumed.

Workup: Cool the reaction mixture to room temperature. Filter the solid potassium salts and

wash the filter cake with a small amount of acetonitrile. Concentrate the filtrate under

reduced pressure to remove the solvent.

Extraction: Redissolve the resulting crude oil in diethyl ether and wash with water to remove

any remaining salts. Separate the organic layer, and dry it over anhydrous sodium sulfate.

Purification: Filter off the drying agent and concentrate the organic phase under reduced

pressure. Purify the crude product by vacuum distillation to yield 3-(dipropylamino)propan-
1-ol as a clear liquid. The purity should be verified by analytical techniques.

Structural Elucidation and Analytical
Characterization
Confirming the identity and purity of the synthesized compound is a critical, self-validating step.

The following are the expected spectral characteristics for 3-(dipropylamino)propan-1-ol.
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¹H NMR Spectroscopy: The proton NMR spectrum is expected to show distinct signals

corresponding to the different proton environments. The terminal methyl groups of the propyl

chains would appear as a triplet. The methylene groups of the propyl chains and the

propanol backbone would present as complex multiplets. The hydroxyl proton typically

appears as a broad singlet, which would disappear upon a D₂O shake.[2]

¹³C NMR Spectroscopy: The carbon NMR spectrum should display unique signals for each

carbon atom in a distinct chemical environment. This allows for confirmation of the carbon

backbone and the absence of significant impurities.

Infrared (IR) Spectroscopy: The IR spectrum provides confirmation of the key functional

groups. A broad absorption band in the range of 3200–3600 cm⁻¹ is characteristic of the O-H

stretching vibration of the alcohol.[3] C-H stretching vibrations from the alkyl chains will be

observed around 2850–2960 cm⁻¹.[3] The fingerprint region will contain C-O and C-N

stretching bands.

Mass Spectrometry (MS): Electron ionization mass spectrometry (EI-MS) should show a

molecular ion peak (M⁺) corresponding to the molecular weight (159.27). Common

fragmentation patterns would include the loss of a propyl group or alpha-cleavage adjacent

to the nitrogen atom, leading to a prominent base peak.

Applications in Research and Drug Development
The true value of 3-(dipropylamino)propan-1-ol lies in its role as a versatile synthon. Its two

functional groups can be selectively targeted to build a wide array of more complex molecules.

For instance, the dimethylamino and diethylamino analogs are known building blocks for active

pharmaceutical ingredients (APIs).[4] This compound provides a scaffold for creating novel

derivatives with potentially modulated pharmacological properties.

Diagram: Reactivity and Synthetic Potential
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Figure 2: Key Reactive Sites and Potential Transformations
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Caption: The bifunctional nature allows for diverse chemical modifications.

Pharmaceutical Intermediates: The structural motif of a dialkylamino alcohol is present in

numerous APIs. The related compound, 3-(dimethylamino)-1-propanol, is a known precursor

in the synthesis of drugs like the antidepressant duloxetine and the antipsychotic

chlorpromazine.[4] 3-(dipropylamino)propan-1-ol can be used to synthesize analogs of

these drugs, where modifying the alkyl chains on the nitrogen can fine-tune properties such

as lipophilicity, receptor binding, and metabolic stability.

Material Science: Amino alcohols are also employed as building blocks in polymer chemistry

and as curing agents for epoxy resins.

Safety, Handling, and Storage
As with any laboratory chemical, proper handling of 3-(dipropylamino)propan-1-ol is
paramount for ensuring personnel safety. It is classified as a hazardous substance.

GHS Hazard Classification
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Hazard Code Description Class Source

H302 Harmful if swallowed
Acute Toxicity, Oral

(Cat. 4)
PubChem[1]

H314

Causes severe skin

burns and eye

damage

Skin Corrosion (Cat.

1B)
PubChem[1]

H335
May cause respiratory

irritation
STOT SE (Cat. 3) PubChem[1]

Handling and Storage Recommendations
Personal Protective Equipment (PPE): Always wear chemical-resistant gloves (e.g., nitrile),

safety glasses with side shields or goggles, and a lab coat. Work in a well-ventilated fume

hood to avoid inhalation of vapors.

Handling: Avoid contact with skin, eyes, and clothing. Keep away from heat, sparks, and

open flames. Take measures to prevent the buildup of electrostatic charge.

Storage: Store in a cool, dry, and well-ventilated area in a tightly sealed container. It should

be stored away from strong oxidizing agents and acids.

First Aid: In case of skin contact, immediately flush with plenty of water for at least 15

minutes and remove contaminated clothing. For eye contact, rinse cautiously with water for

several minutes. If inhaled, move to fresh air. If swallowed, rinse mouth but do NOT induce

vomiting. In all cases of exposure, seek immediate medical attention.[5]

Conclusion
3-(dipropylamino)propan-1-ol (CAS: 34003-67-3) is a valuable and versatile bifunctional

molecule. Its straightforward synthesis, combined with the strategic placement of a reactive

tertiary amine and primary alcohol, makes it a powerful intermediate for researchers in drug

discovery and synthetic chemistry. A thorough understanding of its properties, handling

requirements, and synthetic potential allows scientists to effectively and safely leverage this

compound in the creation of novel and complex chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266483?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

